Cas no 2172597-61-2 (3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol)

• Product Name: 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol
• CAS No: 2172597-61-2
• MF: C₁₂H₂₂O₂S
• MW: 230.366882801056
• CID: 6009597
• PubChem ID: 165598571
• Update Time: 2025-08-03

3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol
• EN300-1642662
• 3-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]thian-3-ol
• 2172597-61-2

• Inchi： 1S/C12H22O2S/c1-10(2)6-11(7-10,8-13)12(14)4-3-5-15-9-12/h13-14H,3-9H2,1-2H3
• InChI Key： CPWYFDGLTARVCO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CO)CC(C)(C)C1)O

Computed Properties

• Exact Mass: 230.13405111g/mol
• Monoisotopic Mass: 230.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol

Introduction to Compound with CAS No. 2172597-61-2 and Product Name: 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol

The compound with the CAS number 2172597-61-2 and the product name 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various chemical and biological fields. The presence of a cyclobutyl ring substituted with a thiol group and a hydroxymethyl moiety makes it a versatile scaffold for further chemical modifications and functionalization.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the development of novel therapeutic agents. The thiol group in 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol offers a rich platform for sulfhydryl-based interactions, which are crucial in drug design. Sulfhydryl groups are known for their ability to participate in redox reactions, making them valuable in the development of antioxidants and anti-inflammatory agents. The cyclobutyl ring provides steric hindrance and stability, which can be beneficial in enhancing the bioavailability and metabolic stability of drug candidates.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. The structural motif of 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol has been explored in various contexts, including its interactions with biological targets. Researchers have been particularly interested in how the hydroxymethyl group can be utilized to form hydrogen bonds, which are essential for the binding affinity of many pharmacological compounds. Additionally, the thiol group can engage in disulfide bond formation, a mechanism that is critical in protein stabilization and enzyme inhibition.

Recent studies have highlighted the importance of cycloalkylthiols in drug discovery. These compounds often exhibit unique pharmacological properties due to their ability to modulate enzyme activity and cell signaling pathways. For instance, derivatives of cycloalkylthiols have shown promise in treating neurological disorders by interacting with specific receptors and ion channels. The 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol structure could potentially be modified to target such pathways, offering new avenues for therapeutic intervention.

The synthesis of 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclobutyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the thiol group with a hydroxymethyl moiety demands careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the complexity and elegance of organic synthesis in developing novel molecules like this one.

In terms of applications, 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol has shown potential in several areas. Its structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex molecules. For example, it could be used to develop new antibiotics or antiviral agents by serving as a precursor for more elaborate scaffolds. Furthermore, its ability to participate in redox reactions suggests that it might find applications in biocatalysis or as a component in chemical sensors.

The compound's stability under various conditions is another key factor that contributes to its versatility. Cycloalkylthiols are known for their robustness against oxidation and degradation, which makes them suitable for long-term storage and transportation. This stability is particularly important in pharmaceutical applications where maintaining the integrity of active ingredients is crucial. Additionally, the hydroxymethyl group can be further functionalized to introduce additional properties such as solubility or binding affinity.

From a research perspective, 3-1-(hydroxymethyl)-3,3-dimethylcyclobutylthian-3-ol offers a rich ground for exploration. Its unique structure provides chemists with a platform to test new synthetic methodologies and explore novel chemical spaces. By modifying different parts of the molecule, researchers can gain insights into how structural changes affect biological activity and pharmacokinetic properties. This iterative process is fundamental to drug discovery and development.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. For instance, derivatives of cycloalkylthiols have been used as corrosion inhibitors due to their ability to form protective layers on metal surfaces. Similarly, they could be explored as additives in agricultural products where their stabilizing properties might enhance shelf life or efficacy.

In conclusion, 2172597-61-2and its corresponding product name, 3 - 1 - ( hydroxymethyl ) - 33 - dim eth ylcyc lobu t ylth i an - 33 - ol , represent a promising compound with diverse potential applications . Its unique structural features , coupled with its stability and reactivity , make it an attractive candidate for further research . As our understanding of organic chemistry continues to evolve , compounds like this one will undoubtedly play a significant role in shaping future advancements across multiple scientific disciplines . p >